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Compound of Interest

Compound Name: ML132

Cat. No.: B612268

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the
research chemical ML132 (CAS No. 1230628-71-3). Due to the absence of a publicly available,
specific Safety Data Sheet (SDS) for ML132, this guide outlines a generalized yet safe and
compliant procedure for handling and disposing of this and other novel research chemicals.
Adherence to these protocols is critical for ensuring personnel safety and environmental
protection.

Immediate Safety and Logistical Information

ML132, also known as NCGC-00183434, is identified as a selective caspase 1 inhibitor. As
with any chemical of unknown toxicity and environmental impact, it must be treated as
hazardous waste. The following procedures are based on established best practices for
laboratory chemical waste management.

Standard Operating Procedure for ML132 Disposal
Step 1: Personal Protective Equipment (PPE)

Before handling ML132, ensure you are wearing appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves (nitrile or neoprene)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b612268?utm_src=pdf-interest
https://www.benchchem.com/product/b612268?utm_src=pdf-body
https://www.benchchem.com/product/b612268?utm_src=pdf-body
https://www.benchchem.com/product/b612268?utm_src=pdf-body
https://www.benchchem.com/product/b612268?utm_src=pdf-body
https://www.benchchem.com/product/b612268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Alab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

e Solid Waste: Collect any solid ML132, contaminated consumables (e.g., weigh boats, pipette
tips), and contaminated PPE in a dedicated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: If ML132 is in a solvent, collect it in a sealed, chemical-resistant container
(e.g., a high-density polyethylene or glass bottle) designated for halogenated or non-
halogenated organic waste, depending on the solvent. Do not mix incompatible waste
streams.

e Sharps Waste: Any needles or other sharps contaminated with ML132 must be disposed of
in a designated sharps container.

Step 3: Waste Labeling

All waste containers must be accurately labeled. The label should include:

The words "Hazardous Waste"

o The full chemical name: (3S)-3-[[[(2S)-1-[(2S)-2-[[(4-amino-3-chlorophenyl)-
oxomethyllamino]-3,3-dimethyl-1-oxobutyl]-2-pyrrolidinyl]-oxomethylJamino]-3-
cyanopropanoic acid (ML132)

e The CAS Number: 1230628-71-3

e An estimate of the concentration and quantity of the waste

e The date the waste was first added to the container

e The name of the principal investigator or laboratory contact

Step 4: Storage
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Store the sealed and labeled waste containers in a designated satellite accumulation area
within the laboratory. This area should be under the control of the laboratory personnel and
away from general work areas. Ensure secondary containment is used for liquid waste to
prevent spills.

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[1][2][3] Follow their specific procedures for waste collection requests.
Do not attempt to dispose of ML132 down the drain or in the regular trash.[1][2]

Quantitative Data for ML132

A comprehensive search for a Safety Data Sheet (SDS) for ML132 did not yield a specific
document. The following table is a template that should be populated with data from the
supplier-provided SDS or from your institution's EHS assessment.
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Property Value Source
(35)-3-[[[(2S)-1-[(2S)-2-[[(4-
amino-3-chlorophenyl)-
oxomethyllamino]-3,3-

Chemical Name dimethyl-1-oxobutyl]-2- PubChem
pyrrolidinyl]-
oxomethyllamino]-3-
cyanopropanoic acid

Alias ML132, NCGC-00183434 PubChem

CAS Number 1230628-71-3 PubChem

Molecular Formula C22H28CINsOs PubChem

LD50 (Oral)

Data Not Available

To be obtained from supplier
SDS or institutional EHS

assessment.

LD50 (Dermal)

Data Not Available

To be obtained from supplier
SDS or institutional EHS

assessment.

LC50 (Inhalation)

Data Not Available

To be obtained from supplier
SDS or institutional EHS

assessment.

Recommended Storage

-80°C (Protect from light)

MedChemExpress

Disposal Considerations

Treat as hazardous waste.

General laboratory safety

guidelines.

Experimental Protocols

As no specific disposal protocols for ML132 were found, the primary "experimental protocol” is

the institutional procedure for hazardous waste pickup and disposal. This typically involves:

o Completing a Hazardous Waste Pickup Request Form: This form is usually available on your

institution's EHS website and requires information from the hazardous waste label.
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e Scheduling the Pickup: Submit the completed form to the EHS office to arrange a time for
trained personnel to collect the waste from your laboratory.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ML132
and other laboratory chemicals.
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Caption: Workflow for the safe disposal of ML132 and other laboratory chemicals.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b612268?utm_src=pdf-body-img
https://www.benchchem.com/product/b612268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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